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Compound of Interest

Compound Name: 2-Hydroxynicotinic acid

Cat. No.: B127336

Essential guidance for the safe handling and disposal of 2-Hydroxynicotinic acid is critical for
laboratory safety. This document provides immediate, procedural, and step-by-step information
for researchers, scientists, and drug development professionals. Adherence to these protocols
IS paramount to minimizing risks and ensuring a safe research environment.

2-Hydroxynicotinic acid is classified as a hazardous chemical that can cause skin irritation,
serious eye irritation, and respiratory irritation.[1][2][3][4] Therefore, the use of appropriate
Personal Protective Equipment (PPE) is mandatory.

Hazard and Personal Protective Equipment
Summary

To ensure rapid risk assessment, the following table summarizes the key hazards associated
with 2-Hydroxynicotinic acid and the corresponding recommended PPE.
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Hazard Category

Description

Recommended Personal
Protective Equipment
(PPE)

Skin Irritation

Causes skin irritation upon
contact.[1][2][3][4]

Gloves: Wear appropriate
protective gloves. While
specific breakthrough times
are not readily available, heavy
nitrile or other impervious
gloves are recommended for
handling concentrated
solutions. Lightweight PVC
gloves may be sufficient for
dilute solutions. Lab Coat: A
lab coat is the minimum
required protection. Apron: For
transferring quantities greater
than 10 milliliters, an
impervious apron should be

worn.

Serious Eye Irritation

Causes serious eye irritation
upon contact.[1][2][3][4]

Eye and Face Protection:
Splash-proof chemical goggles
or safety glasses with side
shields are required. A face
shield is recommended when
dispensing or handling

concentrated forms.

Respiratory Irritation

May cause respiratory irritation
if inhaled, particularly as a
dust.[1][2][3][4]

Respiratory Protection: Use in
a well-ventilated area.[1][4] If
dust is generated, a NIOSH-
approved respirator is

necessary.[5]

Experimental Workflow for Safe Handling
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The following diagram outlines the logical workflow for selecting and using PPE when handling
2-Hydroxynicotinic acid.
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PPE Selection and Usage Workflow for 2-Hydroxynicotinic Acid.

Disposal Plan for 2-Hydroxynicotinic Acid Waste

Proper disposal of 2-Hydroxynicotinic acid and contaminated materials is crucial to prevent
environmental contamination and ensure safety.

Operational Plan:

o Segregation: All waste contaminated with 2-Hydroxynicotinic acid, including unused
product, contaminated PPE (gloves, etc.), and cleaning materials, must be segregated from
general laboratory waste.

o Labeling: Waste containers must be clearly labeled as "Hazardous Waste: 2-
Hydroxynicotinic Acid" and include the date of accumulation.

o Storage: Store waste in a designated, well-ventilated, and secure area away from
incompatible materials, such as strong oxidizing agents.[1][4]

o Disposal: Arrange for disposal through a licensed professional waste disposal service.[3] Do
not dispose of 2-Hydroxynicotinic acid down the drain or in regular trash.[1]

The following diagram illustrates the step-by-step disposal plan.
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Disposal Workflow for 2-Hydroxynicotinic Acid Waste.

By adhering to these safety protocols and operational plans, you contribute to a safer
laboratory environment for yourself and your colleagues. Always consult your institution's
specific safety guidelines and the most recent Safety Data Sheet (SDS) before handling any

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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